![molecular formula C27H44O5S B1238024 [(1S,3Z)-3-[(2Z)-2-[(1R,3aS,7aS)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,4,6,7-hexahydro-1H-inden-5-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate CAS No. 99447-30-0](/img/structure/B1238024.png)
[(1S,3Z)-3-[(2Z)-2-[(1R,3aS,7aS)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,4,6,7-hexahydro-1H-inden-5-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate
Overview
Description
25-Hydroxyvitamin D3 (calcifediol) is a prohormone produced via hydroxylation of vitamin D3 (cholecalciferol) in the liver. It is a precursor for the synthesis of calcitriol {1,25-dihydroxyvitamin D3 or [1,25(OH)2D3]}. It is used as a biomarker to determine the status of vitamin D in the body.
25-Hydroxyvitamin D3-26,26,26,27,27,27-d6 sulfate sodium salt is a deuterated vitamin D3 wherein methyl protons of C-26, C-27 carbons are replaced by deuterium.
Scientific Research Applications
1. Synthesis and Chemical Transformations
- Reductive Oxa Ring Opening for Synthesis of C-alpha-galactosides: A photoinduced electron transfer method is utilized to generate 3-hydroxycyclohexanone derivatives, which are crucial for the synthesis of C-alpha-D-galactopyranosides of carbapentopyranoses, indicating its utility in complex carbohydrate synthesis (Cossy et al., 1995).
- Synthesis of Racemic Cyclohexane Pyrimidine C-Nucleoside Analogues: The compound is involved in the synthesis of racemic 2-hydroxy-4- and 2-hydroxy-5-(hydroxymethyl)cyclohexane pyrimidine C-nucleoside analogues, showcasing its relevance in nucleoside analogue creation (Šála et al., 2004).
2. Material Science and Molecular Engineering
- Hydrogen-Bonded Molecular Structures: The compound demonstrates its role in forming hydrogen-bonded molecular structures, which are critical in understanding molecular interactions and engineering of new materials (Quiroga et al., 2010).
- Synthesis of Purine Nucleoside Analogues: It's used in the synthesis of carbocyclic 5-C-(Hydroxymethyl)hexopyranoses derived purine nucleoside analogues, suggesting its potential in drug design and pharmaceutical chemistry (Hřebabecký et al., 2004).
3. Biological and Medical Research
- Indene Compounds and Antibacterial Action: Indene compounds derived from vitamin D, which share structural similarities with the compound , have shown selective antibacterial action on Helicobacter pylori, highlighting its potential in addressing antibiotic resistance (Wanibuchi et al., 2018).
- Chemical Constituents from Natural Sources: The compound is related to chemical constituents isolated from natural sources like marine sponges, indicating its significance in natural product chemistry and potential pharmacological properties (Zhang et al., 2005).
properties
IUPAC Name |
[(1S,3Z)-3-[(2Z)-2-[(1R,3aS,7aS)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,4,6,7-hexahydro-1H-inden-5-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate | |
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InChI |
InChI=1S/C27H44O5S/c1-19-8-12-24(32-33(29,30)31)18-22(19)10-9-21-14-16-27(5)23(17-21)11-13-25(27)20(2)7-6-15-26(3,4)28/h9-10,20,23-25,28H,1,6-8,11-18H2,2-5H3,(H,29,30,31)/b21-9-,22-10-/t20-,23+,24+,25-,27+/m1/s1 | |
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InChI Key |
UDUUTSLXXOJCED-QERGGUDLSA-N | |
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Canonical SMILES |
CC(CCCC(C)(C)O)C1CCC2C1(CCC(=CC=C3CC(CCC3=C)OS(=O)(=O)O)C2)C | |
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Isomeric SMILES |
C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1(CC/C(=C/C=C\3/C[C@H](CCC3=C)OS(=O)(=O)O)/C2)C | |
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Molecular Formula |
C27H44O5S | |
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Molecular Weight |
480.7 g/mol | |
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CAS RN |
99447-30-0 | |
Record name | 25-Hydroxyvitamin D3 3-sulfate ester | |
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